Cas no 2229545-61-1 (methyl 4-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229545-61-1
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5853426
• PubChem ID: 165679702
• Update Time: 2025-07-22

methyl 4-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-3-carboxylate
• methyl 4-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-3-carboxylate
• 2229545-61-1
• EN300-1738582

• Inchi： 1S/C12H19N3O2/c1-11(2,12(13)5-6-12)8-7-15(3)14-9(8)10(16)17-4/h7H,5-6,13H2,1-4H3
• InChI Key： WQAANFDNDFOYGF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C(C)(C)C1(CC1)N)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 4-(2-(1-Aminocyclopropyl)propan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229545-61-1)

The compound methyl 4-(2-(1-aminocyclopropyl)propan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229545-61-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its complex pyrazole core and cyclopropyl moiety, this compound exhibits potential applications in drug discovery, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its role in modulating biological pathways, making it a subject of interest in academic and industrial laboratories worldwide.

One of the key features of methyl 4-(2-(1-aminocyclopropyl)propan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate is its versatile chemical structure, which allows for diverse functionalization. The presence of both an ester group and an amine group in the molecule provides multiple sites for chemical modifications, enabling the synthesis of derivatives with tailored properties. This adaptability is particularly valuable in the design of small-molecule inhibitors and probes for studying enzyme mechanisms or protein-protein interactions.

In recent years, the demand for heterocyclic compounds like methyl 4-(2-(1-aminocyclopropyl)propan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate has surged due to their relevance in addressing unmet medical needs. For instance, the pyrazole scaffold is a common motif in FDA-approved drugs, highlighting its pharmacological significance. The incorporation of a cyclopropyl ring further enhances the compound's stability and bioavailability, making it a promising candidate for further investigation.

The synthesis of CAS No. 2229545-61-1 typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yields and reduce reaction times. These innovations align with the growing trend toward sustainable and efficient synthetic methodologies in the pharmaceutical industry.

From a therapeutic perspective, methyl 4-(2-(1-aminocyclopropyl)propan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate has shown potential in preclinical studies for targeting specific kinases and receptors. Its mechanism of action is often linked to the modulation of cellular signaling pathways, which are critical in diseases such as cancer and inflammatory disorders. Researchers are also investigating its utility in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier.

The compound's physicochemical properties, including its logP and solubility, have been extensively characterized to ensure compatibility with drug formulation. These parameters are crucial for optimizing pharmacokinetics and drug delivery systems. Additionally, computational modeling and molecular docking studies have provided insights into its binding affinity with target proteins, further validating its therapeutic potential.

In the context of green chemistry, efforts have been made to develop eco-friendly synthetic routes for CAS No. 2229545-61-1. The use of biocatalysts and renewable solvents exemplifies the industry's shift toward reducing environmental impact while maintaining high efficiency. This aligns with global initiatives to promote sustainable practices in chemical manufacturing.

As the scientific community continues to explore the applications of methyl 4-(2-(1-aminocyclopropyl)propan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate, its role in precision medicine and personalized therapeutics is becoming increasingly evident. The compound's ability to interact with specific biological targets makes it a valuable tool for advancing our understanding of disease mechanisms and developing next-generation treatments.

In summary, methyl 4-(2-(1-aminocyclopropyl)propan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229545-61-1) represents a fascinating area of research with broad implications for drug discovery and development. Its unique structure, combined with its potential therapeutic applications, positions it as a compound of significant interest in the pharmaceutical and biotechnology sectors.